Cas no 2229265-04-5 (2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-4-ylethan-1-amine)

• Product Name: 2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-4-ylethan-1-amine
• CAS No: 2229265-04-5
• MF: C₉H₁₅F₂N₃
• MW: 203.232308626175
• CID: 5963759
• PubChem ID: 165630771
• Update Time: 2025-10-19

2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-4-ylethan-1-amine
• EN300-1958464
• 2,2-difluoro-2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]ethan-1-amine
• 2229265-04-5

• Inchi： 1S/C9H15F2N3/c1-7(2)4-14-5-8(3-13-14)9(10,11)6-12/h3,5,7H,4,6,12H2,1-2H3
• InChI Key： WUECMPRZGSMQRG-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=NN(C=1)CC(C)C)F

Computed Properties

• Exact Mass: 203.12340382g/mol
• Monoisotopic Mass: 203.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-4-ylethan-1-amine

Compound CAS No. 2229265-04-5: 2,2-Difluoro-2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]ethanamine

The compound with CAS number 2229265-04-5, known as 2,2-difluoro-2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]ethanamine, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their potential in drug discovery and development. The structure of this compound features a pyrazole ring substituted with a 1-(isobutyl) group at position 4 and an ethanamine moiety with two fluorine atoms at position 3 of the pyrazole ring.

Recent studies have highlighted the importance of fluorinated pyrazole derivatives in medicinal chemistry due to their unique pharmacological properties. Fluorine substitution in organic compounds is known to enhance lipophilicity, improve metabolic stability, and modulate bioavailability—factors that are critical for drug candidates. The presence of two fluorine atoms in this compound suggests that it may exhibit enhanced pharmacokinetic properties compared to its non-fluorinated counterparts.

The synthesis of 2,2-difluoro-[1-(isobutyl)-1H-pyrazol-4-yl]ethanamine involves a multi-step process that typically includes the formation of the pyrazole ring followed by substitution reactions to introduce the fluorine atoms and the isobutyl group. Researchers have explored various synthetic pathways, including nucleophilic aromatic substitution and palladium-catalyzed coupling reactions, to optimize the yield and purity of this compound. These advancements in synthetic methodology have significantly contributed to the feasibility of large-scale production for pharmaceutical applications.

In terms of biological activity, this compound has shown promising results in preclinical studies targeting various therapeutic areas. For instance, it has demonstrated potent inhibitory activity against certain kinases involved in cancer cell proliferation. Additionally, its ability to modulate ion channels makes it a potential candidate for treating neurological disorders such as epilepsy or chronic pain conditions. The combination of its structural features and biological activity positions this compound as a valuable lead molecule in drug discovery programs.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions of this compound. Molecular docking studies have revealed that the fluorinated ethanamine moiety plays a critical role in binding to target proteins, while the pyrazole ring contributes to overall stability and selectivity. These insights have guided further optimization efforts aimed at improving efficacy and reducing potential off-target effects.

The application of green chemistry principles in the synthesis and handling of this compound has also been a focus of recent research. Efforts to minimize waste generation, reduce energy consumption, and utilize environmentally friendly solvents have been documented in several publications. These practices not only align with global sustainability goals but also ensure that the production process is cost-effective and scalable for commercial purposes.

In conclusion, CAS No. 2229265-04-5, or 2,2-difluoro-[1-(isobutyl)-1H-pyrazol-4-yl]ethanamine, represents a cutting-edge molecule with immense potential in pharmaceutical research. Its unique structure, enhanced pharmacokinetic properties, and promising biological activity make it a focal point for ongoing investigations into novel therapeutic agents. As research continues to uncover new applications and optimizations for this compound, it stands as a testament to the progress being made in modern medicinal chemistry.